Cas no 1263366-03-5 (1-(2,6-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone)

• Product Name: 1-(2,6-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
• CAS No: 1263366-03-5
• MF: C₁₁H₁₀F₂O₃
• MW: 228.1921
• CID: 4692215
• Update Time: 2025-10-25

1-(2,6-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
• 1-(2,6-difluorophenyl)-2-(1,3-dioxolan-2-yl)ethanone
• FCH5369836

• Inchi： 1S/C11H10F2O3/c12-7-2-1-3-8(13)11(7)9(14)6-10-15-4-5-16-10/h1-3,10H,4-6H2
• InChI Key： COJVVNASIDEXJG-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C([H])=C(C=1C(C([H])([H])C1([H])OC([H])([H])C([H])([H])O1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Topological Polar Surface Area: 35.5

Additional information on 1-(2,6-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

1-(2,6-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone: A Comprehensive Overview

The compound 1-(2,6-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS No. 1263366-03-5) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a difluorophenyl group and a dioxolane ring. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in various research and industrial settings.

Recent studies have highlighted the potential of 1-(2,6-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. The difluorophenyl group is known to enhance lipophilicity and improve drug absorption, while the dioxolane ring provides stability and facilitates further functionalization. These properties make the compound an attractive candidate for developing novel therapeutic agents targeting various diseases.

In addition to its pharmaceutical applications, CAS No. 1263366-03-5 has shown promise in agrochemical research. Scientists have investigated its potential as a precursor for herbicides and insecticides with enhanced efficacy and reduced environmental impact. The molecule's ability to undergo various chemical transformations has been leveraged to design more sustainable agrochemical formulations.

The synthesis of 1-(2,6-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the difluorophenyl intermediate and the subsequent formation of the dioxolane ring through intramolecular cyclization. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production.

From an environmental perspective, the compound's low toxicity profile has been confirmed through recent toxicity studies. This makes it a safer alternative to traditional chemicals in various industrial applications. Furthermore, its compatibility with green chemistry principles has been recognized, as it can be synthesized using environmentally friendly solvents and catalysts.

In conclusion, 1-(2,6-Difluoro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS No. 1263366-03-5) stands out as a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and favorable properties continue to drive innovative research across multiple disciplines.